Cas no 25816-87-9 (Methanimidamide, N'-(9-b-D-arabinofuranosyl-9H-purin-6-yl)-N,N-dimethyl-)

• Product Name: Methanimidamide, N'-(9-b-D-arabinofuranosyl-9H-purin-6-yl)-N,N-dimethyl-
• CAS No: 25816-87-9
• MF: C₁₃H₁₈N₆O₄
• MW: 322.319821834564
• CID: 276981
• PubChem ID: 6092079
• Update Time: 2025-04-19

Methanimidamide, N'-(9-b-D-arabinofuranosyl-9H-purin-6-yl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Methanimidamide, N'-(9-b-D-arabinofuranosyl-9H-purin-6-yl)-N,N-dimethyl-
• 25816-87-9
• NSC123434
• NSC-123434

• Inchi： 1S/C13H18N6O4/c1-18(2)5-17-11-8-12(15-4-14-11)19(6-16-8)13-10(22)9(21)7(3-20)23-13/h4-7,9-10,13,20-22H,3H2,1-2H3/b17-5-
• InChI Key： ALIMWRMSWXTSDB-ZWSORDCHSA-N
• SMILES： O1C(CO)C(C(C1N1C=NC2C(/N=C\N(C)C)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 322.139
• Monoisotopic Mass: 322.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: _0.7
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.66g/cm3
• Boiling Point: 628.9ºC at 760mmHg
• Flash Point: 334.1ºC
• Refractive Index: 1.746

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides